Cas no 60758-41-0 (THIAZOLE-2-CARBOTHIOIC ACID AMIDE)

• Product Name: THIAZOLE-2-CARBOTHIOIC ACID AMIDE
• CAS No: 60758-41-0
• MF: C₄H₄N₂S₂
• MW: 144.217957496643
• MDL: MFCD06738992
• CID: 953470
• PubChem ID: 15166172
• Update Time: 2025-05-21

THIAZOLE-2-CARBOTHIOIC ACID AMIDE Chemical and Physical Properties

Names and Identifiers

• THIAZOLE-2-CARBOTHIOIC ACID AMIDE
• 2-Thiazolecarbothioamide
• 1,3-Thiazole-2-thiocarboxamide
• 1,3-thiazole-2-carbothioamide
• Thiazol-2-thiocarbamid
• THIAZOLE-2-CARBOTHIOAMIDE
• thiazole-2-thiocarbamide
• STL554896
• EN300-1179895
• CHEMBL4545405
• 60758-41-0
• A832871
• SY262109
• DB-347333
• AT14697
• BBL101102
• MFCD06738992
• AB28335
• DTXSID90569434
• AKOS005256880
• SCHEMBL1314765
• CS-0224151
• 2-thiazol carbothioamide

• MDL： MFCD06738992
• Inchi： 1S/C4H4N2S2/c5-3(7)4-6-1-2-8-4/h1-2H,(H2,5,7)
• InChI Key： XDORZTKINJTHOT-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(N)=S

Computed Properties

• Exact Mass: 143.98200
• Monoisotopic Mass: 143.98159048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 99.2Ų

Experimental Properties

• Density: 1.461
• Boiling Point: 284 ºC
• Flash Point: 125 ºC
• PSA: 99.24000
• LogP: 1.47760

Additional information on THIAZOLE-2-CARBOTHIOIC ACID AMIDE

THIAZOLE-2-CARBOTHIOIC ACID AMIDE (CAS No. 60758-41-0): A Versatile Compound in Modern Chemistry

The THIAZOLE-2-CARBOTHIOIC ACID AMIDE (CAS No. 60758-41-0) is a sulfur-containing heterocyclic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and agrochemicals. Its unique molecular structure, featuring a thiazole ring coupled with a carbothioic acid amide functional group, makes it a valuable building block for designing novel molecules with diverse applications. Researchers and industries are increasingly exploring its potential due to its reactivity and compatibility with various chemical transformations.

In recent years, the demand for thiazole derivatives has surged, driven by their role in drug discovery and material science. The THIAZOLE-2-CARBOTHIOIC ACID AMIDE is particularly notable for its ability to act as a precursor in the synthesis of biologically active compounds. For instance, it has been investigated for its potential in developing antimicrobial agents and anticancer drugs, aligning with the growing focus on combating antibiotic resistance and personalized medicine. This compound’s versatility also extends to catalysis and polymer chemistry, where its sulfur moiety plays a critical role in stabilizing reactive intermediates.

From an environmental perspective, the THIAZOLE-2-CARBOTHIOIC ACID AMIDE has been studied for its biodegradability and low toxicity profile, making it a candidate for green chemistry applications. As sustainability becomes a priority in chemical manufacturing, this compound offers a balance between performance and eco-friendliness. Its synthesis often involves atom-efficient reactions, reducing waste and energy consumption—a key consideration for industries aiming to meet ESG (Environmental, Social, and Governance) standards.

Another area of interest is the compound’s role in advanced materials. Researchers are exploring its incorporation into conductive polymers and photovoltaic cells, leveraging its electron-rich thiazole ring to enhance material properties. With the rise of renewable energy technologies, such applications position THIAZOLE-2-CARBOTHIOIC ACID AMIDE as a promising component in next-generation solar panels and energy storage systems.

Frequently asked questions about THIAZOLE-2-CARBOTHIOIC ACID AMIDE include its solubility, stability under various conditions, and commercial availability. These queries reflect the practical challenges faced by chemists and manufacturers working with this compound. Addressing these concerns, recent studies have optimized its storage and handling protocols, ensuring consistent performance in industrial settings. Additionally, suppliers now offer high-purity grades tailored to specific research needs, further expanding its accessibility.

In summary, THIAZOLE-2-CARBOTHIOIC ACID AMIDE (CAS No. 60758-41-0) stands out as a multifaceted compound with applications spanning pharmaceuticals, materials science, and sustainable chemistry. Its adaptability to emerging trends—such as drug development, green synthesis, and energy innovation—ensures its relevance in a rapidly evolving scientific landscape. As research continues to uncover new possibilities, this compound is poised to play an even greater role in shaping the future of chemistry.